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Compound of Interest

Compound Name: 1,19-Eicosadiene

Cat. No.: B081346 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,19-Eicosadiene

Introduction
1,19-Eicosadiene (CAS No: 14811-95-1) is a long-chain diolefin with the molecular formula

C₂₀H₃₈.[1][2][3] This unsaturated hydrocarbon features two terminal double bonds, making it a

valuable bifunctional molecule in organic synthesis and polymer science.[4] Its presence has

been identified in various natural sources, including certain plants and microalgae, suggesting

its involvement in lipid metabolic pathways.[4] This guide provides a comprehensive overview

of the core physical properties of 1,19-eicosadiene, intended for researchers, scientists, and

professionals in drug development and materials science.

Core Physical and Chemical Properties
The physical characteristics of 1,19-eicosadiene are foundational to its application and

handling. These properties have been determined through various experimental and

computational methods.
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Property Value Source

Molecular Formula C₂₀H₃₈ [1][2][3][5]

Molecular Weight 278.52 g/mol [1][2][4][6][7]

Melting Point 24.5 °C (297.7 K) [1][4][6]

Boiling Point 348.7 °C at 760 mmHg [1][4]

Density 0.798 g/cm³ [1][4]

Flash Point 145.5 °C [1][4]

Refractive Index 1.452 [1]

Vapor Pressure 9.97E-05 mmHg at 25°C [1]

Octanol/Water Partition

Coefficient (LogP)
7.600 [1][6]

Water Solubility (log₁₀WS in

mol/l)
-7.90 [6][8]

Standard Non-polar Kovats

Retention Index
1985 [2][9]

General Characteristics of Alkenes
As an alkene, the physical properties of 1,19-eicosadiene are consistent with general trends

observed for this class of hydrocarbons. Alkenes are typically non-polar compounds, leading to

their insolubility in water and good solubility in non-polar organic solvents like benzene.[10][11]

[12] Their boiling and melting points generally increase with the number of carbon atoms due to

stronger intermolecular London dispersion forces.[10][11][12][13] As a C₂₀ hydrocarbon, 1,19-
eicosadiene is a solid at room temperature, which aligns with the trend that alkenes with more

than 18 carbon atoms are solids.[10][11]

Experimental Protocols
While specific experimental procedures for 1,19-eicosadiene are not detailed in the provided

search results, a general workflow for the characterization of a long-chain alkene can be
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described.

1. Determination of Purity and Identification via Gas Chromatography-Mass Spectrometry (GC-

MS):

Objective: To separate the compound from a mixture and confirm its identity and purity.

Sample Preparation: A dilute solution of the 1,19-eicosadiene sample is prepared in a

volatile organic solvent (e.g., hexane or dichloromethane).

Instrumentation: A gas chromatograph equipped with a mass spectrometer detector is used.

A non-polar capillary column (e.g., Ultra-ALLOY-5) is typically employed for separating

hydrocarbons.[9]

Method:

A small volume of the prepared sample is injected into the heated GC inlet, where it is

vaporized.

An inert carrier gas (e.g., helium) transports the vaporized sample onto the capillary

column.

The column temperature is gradually increased (a temperature ramp) to facilitate the

separation of components based on their boiling points and interactions with the column's

stationary phase.[9] For 1,19-eicosadiene, a ramp from 40°C to 320°C might be used.[9]

As 1,19-eicosadiene elutes from the column, it enters the mass spectrometer.

In the MS, the molecules are ionized (typically by electron ionization) and fragmented.

The resulting mass spectrum, which shows the mass-to-charge ratio of the fragments,

serves as a chemical fingerprint to confirm the structure of 1,19-eicosadiene.[4] The

retention time from the GC provides a measure of its volatility and can be used to

calculate its Kovats Retention Index.[2]

2. Determination of Melting Point:
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Objective: To determine the temperature at which the solid 1,19-eicosadiene transitions to a

liquid.

Instrumentation: A melting point apparatus or a Differential Scanning Calorimeter (DSC) can

be used.

Method (using Melting Point Apparatus):

A small, dry sample of crystalline 1,19-eicosadiene is packed into a capillary tube.

The tube is placed in the heating block of the apparatus.

The sample is heated slowly, and the temperature range from the appearance of the first

liquid drop to the complete melting of the solid is recorded as the melting point.

Visualizations
The following diagrams illustrate key conceptual and experimental workflows related to 1,19-
eicosadiene.

Caption: Relationship between molecular structure and physical properties.

Caption: General experimental workflow for characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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